Cas no 53213-86-8 (3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide)

3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide structure
53213-86-8 structure
Product Name:3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide
CAS No:53213-86-8
MF:C27H33IN2S2
MW:576.598796606064
MDL:MFCD01073656
CID:371208
PubChem ID:165946194
Update Time:2025-04-19

3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,3-pentyl-2-[3-(3-pentyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-, iodide(1:1)
    • 3,3-Dipentylthiacarbocyanine Iodide
    • 3,3'-Di-n-pentylthiacarbocyanine iodide
    • 3,3'-DIPENTYLTHIACARBOCYANINE IODIDE
    • 3,3`-DIPENTYLTHIACARBOCYANINE IODIDE,FO R FLUORESCENCE
    • 3-PENTYL-2-((E)-3-[3-PENTYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]-1-PROPENYL)-1,3-BENZOTHIAZOL-3-IUM IODIDE
    • BENZOTHIAZOLIUM,3-PENTYL-2-[3-(3-PENTYL-2(3H)-BENZOTHIAZOLYLIDENE)-1-PROPENYL]-,IODIDE
    • DISC5(3)
    • 3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide
    • 53213-86-8
    • DTXSID20967742
    • SCHEMBL592641
    • 3-Pentyl-2-[3-(3-pentyl-1,3-benzothiazol-2(3H)-ylidene)prop-1-en-1-yl]-1,3-benzothiazol-3-ium iodide
    • 3-Pentyl-2-[3-(3-pentyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide
    • MDL: MFCD01073656
    • Inchi: 1S/C27H33N2S2.HI/c1-3-5-11-20-28-22-14-7-9-16-24(22)30-26(28)18-13-19-27-29(21-12-6-4-2)23-15-8-10-17-25(23)31-27;/h7-10,13-19H,3-6,11-12,20-21H2,1-2H3;1H/q+1;/p-1
    • InChI Key: XKLVNGIUXSOJRR-UHFFFAOYSA-M
    • SMILES: [I-].S1C2C=CC=CC=2[N+](=C1C=CC=C1N(C2C=CC=CC=2S1)CCCCC)CCCCC

Computed Properties

  • Exact Mass: 576.11300
  • Monoisotopic Mass: 576.112983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 554
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Melting Point: 215℃
  • Solubility: DMSO: soluble
  • PSA: 65.29000
  • LogP: 4.36440
  • Sensitiveness: Light Sensitive

3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:8-10

3-pentyl-2-(1E)-3-(2Z)-3-pentyl-2,3-dihydro-1,3-benzothiazol-2-ylideneprop-1-en-1-yl-1,3-benzothiazol-3-ium iodide Pricemore >>

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